3-Mercaptohexyl hexanoate
3-Mercaptohexyl hexanoate
3-Mercaptohexyl hexanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl hexanoate has been primarily detected in urine. Within the cell, 3-mercaptohexyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-mercaptohexyl hexanoate can be found in fruits. This makes 3-mercaptohexyl hexanoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
136954-22-8
VCID:
VC0161075
InChI:
InChI=1S/C12H24O2S/c1-3-5-6-8-12(13)14-10-9-11(15)7-4-2/h11,15H,3-10H2,1-2H3
SMILES:
CCCCCC(=O)OCCC(CCC)S
Molecular Formula:
C12H24O2S
Molecular Weight:
232.38 g/mol
3-Mercaptohexyl hexanoate
CAS No.: 136954-22-8
Main Products
VCID: VC0161075
Molecular Formula: C12H24O2S
Molecular Weight: 232.38 g/mol
| CAS No. | 136954-22-8 |
|---|---|
| Product Name | 3-Mercaptohexyl hexanoate |
| Molecular Formula | C12H24O2S |
| Molecular Weight | 232.38 g/mol |
| IUPAC Name | 3-sulfanylhexyl hexanoate |
| Standard InChI | InChI=1S/C12H24O2S/c1-3-5-6-8-12(13)14-10-9-11(15)7-4-2/h11,15H,3-10H2,1-2H3 |
| Standard InChIKey | KVXKOWZLYWBURN-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)OCCC(CCC)S |
| Canonical SMILES | CCCCCC(=O)OCCC(CCC)S |
| Density | d 0.945 0.943-0.948 |
| Physical Description | clear liquid |
| Description | 3-Mercaptohexyl hexanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl hexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl hexanoate has been primarily detected in urine. Within the cell, 3-mercaptohexyl hexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3-mercaptohexyl hexanoate can be found in fruits. This makes 3-mercaptohexyl hexanoate a potential biomarker for the consumption of this food product. |
| Solubility | insoluble in water; soluble in 50% heptane and ethanol, 10% triacetin |
| PubChem Compound | 536987 |
| Last Modified | Nov 11 2021 |
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